Cas no 2228765-12-4 (3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione)

• Product Name: 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione
• CAS No: 2228765-12-4
• MF: C₆H₅N₃O₃
• MW: 167.122200727463
• CID: 5937603
• PubChem ID: 165614529
• Update Time: 2025-05-22

3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione
• 2228765-12-4
• EN300-1811310

• Inchi： 1S/C6H5N3O3/c10-4-1-3(6(11)12-4)5-7-2-8-9-5/h2-3H,1H2,(H,7,8,9)
• InChI Key： BQCBDRDVNYOJQM-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=NC=NN1)=O

Computed Properties

• Exact Mass: 167.03309103g/mol
• Monoisotopic Mass: 167.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione

Research Briefing on 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione (CAS: 2228765-12-4) in Chemical Biology and Pharmaceutical Applications

3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione (CAS: 2228765-12-4) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-oxolane-dione structure, exhibits promising potential as a versatile scaffold for drug discovery and development. Recent studies have explored its applications in targeting various biological pathways, particularly in the context of enzyme inhibition and antimicrobial activity.

The synthesis of 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione involves a multi-step process that includes the cyclization of precursor molecules under controlled conditions. Researchers have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including its ability to form hydrogen bonds and participate in π-π stacking interactions, make it an attractive candidate for modulating protein-ligand interactions.

In a recent study published in the Journal of Medicinal Chemistry, 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione was evaluated for its inhibitory effects on bacterial DNA gyrase, a critical enzyme for bacterial DNA replication. The results demonstrated potent inhibitory activity against several Gram-positive and Gram-negative pathogens, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for developing novel antibiotics, particularly in the face of rising antimicrobial resistance.

Another area of interest is the compound's role in cancer therapy. Preliminary in vitro studies have shown that 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. Researchers are currently investigating its mechanism of action and exploring its synergy with existing chemotherapeutic agents. The compound's ability to selectively target cancer cells while sparing normal cells highlights its therapeutic potential.

Beyond its biological activities, 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione has also been studied for its physicochemical properties, such as solubility, stability, and bioavailability. These properties are critical for its development into a viable drug candidate. Computational modeling and structure-activity relationship (SAR) studies are being employed to further optimize the compound's efficacy and reduce potential side effects.

In conclusion, 3-(1H-1,2,4-triazol-3-yl)oxolane-2,5-dione (CAS: 2228765-12-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable candidate for further investigation. Future studies should focus on elucidating its detailed mechanisms of action, conducting in vivo efficacy and toxicity studies, and exploring its potential in combination therapies. The ongoing research on this compound underscores its significance in addressing unmet medical needs, particularly in infectious diseases and oncology.